2-Phenylbenzo[h]quinoline-4-carboxylic acid

• CAS No.: 5278-87-5
• Molecular Formula: C20H13NO2
• Molecular Weight: 299.3 g/mol
• IUPAC Name: 2-phenylbenzo[h]quinoline-4-carboxylic acid
• InChI: InChI=1S/C20H13NO2/c22-20(23)17-12-18(14-7-2-1-3-8-14)21-19-15-9-5-4-6-13(15)10-11-16(17)19/h1-12H,(H,22,23)
• InChI Key: DULGCYHBYNNEPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C=CC4=CC=CC=C43)C(=C2)C(=O)O

Description

2-Phenylbenzo[h]quinoline-4-carboxylic acid is a heterocyclic aromatic compound that has garnered significant interest in the fields of medicinal and synthetic organic chemistry. This compound is known for its versatile applications, particularly in the development of pharmaceuticals and as a scaffold for drug discovery .

Preparation Methods

The synthesis of 2-Phenylbenzo[h]quinoline-4-carboxylic acid typically involves several steps, including the formation of the quinoline ring and subsequent functionalization. Common synthetic routes include:

Friedländer Synthesis: This method involves the condensation of aniline derivatives with ketones in the presence of acidic or basic catalysts.

Doebner-Miller Reaction: This reaction involves the condensation of aniline with α,β-unsaturated carbonyl compounds.

Pfitzinger Reaction: This method involves the reaction of isatin with an aromatic aldehyde in the presence of a base.

Industrial production methods often employ green chemistry principles, such as solvent-free conditions, microwave-assisted synthesis, and the use of recyclable catalysts to minimize environmental impact .

Chemical Reactions Analysis

2-Phenylbenzo[h]quinoline-4-carboxylic acid undergoes various chemical reactions, including: 1